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Compound of Interest

Compound Name: 2-Amino-5-bromoisonicotinonitrile

Cat. No.: B582082 Get Quote

An In-depth Technical Guide to 2-Amino-5-bromo-nicotinonitrile

Executive Summary: This technical guide provides a comprehensive overview of 2-Amino-5-

bromo-nicotinonitrile, a versatile heterocyclic building block with significant applications in

medicinal chemistry and materials science. While the initial inquiry specified the isomer 2-
Amino-5-bromoisonicotinonitrile (CAS 944401-72-3), this document focuses on the more

extensively documented and utilized isomer, 2-Amino-5-bromo-nicotinonitrile (CAS 709652-82-

4), for which a wealth of technical data, including synthetic protocols and application notes, is

available. This guide is intended for researchers, chemists, and professionals in the field of

drug discovery and development, offering detailed information on its chemical properties,

synthesis, safety and handling, and its role as a key intermediate in the synthesis of bioactive

molecules.

Chemical Identity and Properties
2-Amino-5-bromo-nicotinonitrile, also known as 2-amino-5-bromopyridine-3-carbonitrile, is a

substituted pyridine derivative.[1] The presence of an amino group, a bromo substituent, and a

nitrile function on the pyridine ring makes it a highly reactive and versatile intermediate for

further chemical modifications.

Table 1: Physicochemical Properties of 2-Amino-5-bromo-nicotinonitrile
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Property Value Source

CAS Number 709652-82-4 [1][2]

Molecular Formula C6H4BrN3 [1][3]

Molecular Weight 198.02 g/mol [1][2][3]

Appearance Soil yellow to light brown solid [1][4]

Purity ≥ 98% (HPLC) [1]

Boiling Point (Predicted) 286.1±40.0 °C [4]

Density (Predicted) 1.80±0.1 g/cm3 [4]

pKa (Predicted) 0.84±0.49 [4]

Storage Temperature
0-8 °C, Keep in dark place,

Inert atmosphere
[1][4]

InChI Key
UJKZMLZIIIGCMI-

UHFFFAOYSA-N
[2][5]

SMILES Nc1ncc(Br)cc1C#N [2][5]

Synthesis Protocol
A general and efficient procedure for the synthesis of 2-Amino-5-bromo-nicotinonitrile involves

the bromination of 2-amino-3-cyanopyridine.[4]

Experimental Protocol: Synthesis of 2-Amino-5-bromo-nicotinonitrile

Reactants:

2-Amino-3-cyanopyridine (1.0 eq)

Sodium carbonate (1.0 eq)

Bromine (1.1 eq)

Acetic acid (solvent)
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Procedure:

Dissolve 2-amino-3-cyanopyridine (0.56 g, 4.6 mmol) in 10 mL of acetic acid.

Add sodium carbonate (1.0 equivalent) to the solution.

Slowly add bromine (1.1 equivalents) to the reaction mixture.

Stir the reaction mixture at room temperature for 30 minutes.

An orange precipitate will form during the reaction.

Filter the precipitate to obtain the target compound in quantitative yield.

The product can be used in subsequent reactions without further purification.[4]
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Synthesis Workflow of 2-Amino-5-bromo-nicotinonitrile
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Caption: Synthesis workflow for 2-Amino-5-bromo-nicotinonitrile.
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Applications in Research and Development
2-Amino-5-bromo-nicotinonitrile serves as a crucial intermediate in various fields, primarily in

the synthesis of pharmaceuticals and agrochemicals.[1] Its trifunctional nature allows for

diverse chemical transformations, making it a valuable scaffold in drug discovery.

Pharmaceutical Synthesis: This compound is an important intermediate in the synthesis of

various pharmaceutical agents, particularly those targeting neurological disorders.[1] The

bromine atom can be readily displaced or used in cross-coupling reactions to introduce

molecular diversity.

Agrochemical Development: It is utilized in the formulation of more effective and

environmentally friendly pesticides and herbicides.[1]

Material Science: The compound is explored in the development of new polymers with

enhanced properties for industrial applications.[1]

Organic Synthesis: As a versatile building block, it enables chemists to construct complex

molecules with greater efficiency.[1]

Role as a Versatile Chemical Intermediate
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Caption: Applications of 2-Amino-5-bromo-nicotinonitrile.

Safety and Handling
2-Amino-5-bromo-nicotinonitrile is classified as a hazardous substance and requires careful

handling in a laboratory setting.[2][4][5]

Table 2: Hazard Identification and Safety Precautions
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Category Information Source

Signal Word Danger [2][5]

Hazard Statements

H301 (Toxic if swallowed),

H315 (Causes skin irritation),

H318 (Causes serious eye

damage), H335 (May cause

respiratory irritation)

[2][5]

Precautionary Statements

P261 (Avoid breathing

dust/fume/gas/mist/vapors/spr

ay), P280 (Wear protective

gloves/protective clothing/eye

protection/face protection),

P301 + P310 (IF

SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician), P305 +

P351 + P338 (IF IN EYES:

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing)

[2][5]

Hazard Classifications

Acute Toxicity 3 (Oral), Eye

Damage 1, Skin Irritation 2,

Specific Target Organ Toxicity -

Single Exposure 3

[2][5]

Storage Class

6.1C - Combustible, acute

toxic Cat. 3 / toxic compounds

or compounds which cause

chronic effects

[2][5]

Personal Protective Equipment

Use personal protective

equipment as required. Safety

glasses, gloves, and a lab coat

are recommended. Handle in a

well-ventilated area.

[6][7]
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First Aid Measures

Inhalation: Remove to fresh

air. Skin Contact: Wash off

immediately with soap and

plenty of water. Eye Contact:

Rinse cautiously with water for

several minutes. Ingestion:

Rinse mouth. Call a physician

or poison control center

immediately.

[6][7]

Disclaimer: This document is intended for informational purposes only and does not constitute

a comprehensive safety guide. Always consult the official Safety Data Sheet (SDS) before

handling this chemical and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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